Cas no 61717-07-5 (1H-Pyrazole-4-carbonitrile, 3-nitro-1-(2-propenyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 3-nitro-1-(2-propenyl)-
• CAS No: 61717-07-5
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 468642
• PubChem ID: 23329497
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonitrile, 3-nitro-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 3-nitro-1-(2-propenyl)-
• 3-nitro-1-prop-2-enylpyrazole-4-carbonitrile
• SCHEMBL11473792
• 1-Allyl-3-nitro-1H-pyrazole-4-carbonitrile
• DTXSID80632969
• 3-Nitro-1-(prop-2-en-1-yl)-1H-pyrazole-4-carbonitrile
• 61717-07-5

• Inchi： 1S/C7H6N4O2/c1-2-3-10-5-6(4-8)7(9-10)11(12)13/h2,5H,1,3H2
• InChI Key： QWMVLNJPDGGPAX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C#N)=CN(CC=C)N=1)=O

Computed Properties

• Exact Mass: 178.04918
• Monoisotopic Mass: 178.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• PSA: 84.75